Cas no 50880-65-4 (2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(4-sulfophenyl)diazenyl]-, sodium salt (1:3))

• Product Name: 2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(4-sulfophenyl)diazenyl]-, sodium salt (1:3)
• CAS No: 50880-65-4
• MF: C₁₆H₉N₂Na₃O₁₀S₃
• MW: 554.414373159409
• MDL: MFCD02752583
• CID: 368133
• PubChem ID: 162611
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(4-sulfophenyl)diazenyl]-, sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(4-sulfophenyl)diazenyl]-, sodium salt (1:3)
• trisodium,(4Z)-3-oxo-4-[(4-sulfonatophenyl)hydrazinylidene]naphthalene-2,7-disulfonate
• 1-p-Sulfophenylazo-2-naphthol-3,6-disulfonic acid, trisodium salt
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-((4-sulfophenyl)azo)-, trisodium salt
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-(2-(4-sulfophenyl)diazenyl)-, sodium salt (1:3)
• 3-Hydroxy-4-((4-sulfophenyl)azo)-2,7-naphthalenedisulfonic acid, trisodium salt
• CCRIS 7441
• Trisodium 3-hydroxy-4-((4-sulphonatophenyl)azo)naphthalene-2,7-disulphonate
• DTXSID3068594
• EINECS 256-824-8
• Sodium3-hydroxy-4-((4-sulfonatophenyl)diazenyl)naphthalene-2,7-disulfonate
• 3-HYDROXY-4-[(4-SULFOPHENYL)AZO]-2,7-NAPHTHALENEDISULFONIC ACID, TRISODIUM SALT
• Sodium 3-hydroxy-4-((4-sulfonatophenyl)diazenyl)naphthalene-2,7-disulfonate
• trisodium;3-hydroxy-4-[(4-sulfonatophenyl)diazenyl]naphthalene-2,7-disulfonate
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-[(4-sulfophenyl)azo]-, trisodium salt
• Trisodium 3-hydroxy-4-[(4-sulphonatophenyl)azo]naphthalene-2,7-disulphonate
• NS00057006
• 50880-65-4

• MDL： MFCD02752583
• Inchi： 1S/C16H12N2O10S3.3Na/c19-16-14(31(26,27)28)8-9-7-12(30(23,24)25)5-6-13(9)15(16)18-17-10-1-3-11(4-2-10)29(20,21)22;;;/h1-8,19H,(H,20,21,22)(H,23,24,25)(H,26,27,28);;;/q;3*+1/p-3/b18-17+;;;
• InChI Key： GLLLQTBFKJTGJH-GLCFPVLVSA-K
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 553.91137
• Monoisotopic Mass: 553.911241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 1060
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 238
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 216.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates